Ethyl 2,5-dichloropyrimidine-4-carboxylate

Core Science & Biosynthesis

Strategic Synthesis of Ethyl 2,5-Dichloropyrimidine-4-carboxylate: Starting Materials and Minisci Radical Functionalization

Executive Summary

The synthesis of highly functionalized pyrimidines is a cornerstone of modern drug discovery, particularly in the development of antiviral agents and kinase inhibitors. Ethyl 2,5-dichloropyrimidine-4-carboxylate serves as a critical, versatile building block (often designated as BB13 in pharmaceutical patents)[1]. Due to the extreme electron deficiency of the pyrimidine core, traditional electrophilic aromatic substitution (SEAr) is unviable. Instead, the most efficient synthetic route leverages a Minisci-type radical C-H functionalization .

This whitepaper provides an in-depth mechanistic and methodological guide to selecting starting materials and executing the synthesis of ethyl 2,5-dichloropyrimidine-4-carboxylate. By analyzing the causality behind reagent selection and providing a self-validating experimental protocol, this guide equips process chemists with the authoritative grounding needed to scale this transformation.

Retrosynthetic Strategy & Starting Material Selection

The direct installation of an ester moiety onto a halogenated pyrimidine ring requires generating a highly reactive, nucleophilic carbon-centered radical. The strategic selection of starting materials dictates both the regioselectivity and the overall yield of the reaction.

The Symmetry Advantage of 2,5-Dichloropyrimidine

The primary substrate for this synthesis is 2,5-dichloropyrimidine [2]. The selection of this specific halogenated heterocycle is a masterclass in synthetic logic:

• Electronic Activation: The two electronegative nitrogen atoms, combined with the electron-withdrawing chlorine atoms at C2 and C5, make the pyrimidine ring highly electron-deficient. This perfectly primes the ring to accept nucleophilic radicals.

• Regiochemical Symmetry: In 2,5-dichloropyrimidine, the C4 and C6 positions are chemically equivalent. Consequently, radical attack at either unsubstituted carbon yields the exact same product. This completely eliminates the formation of regioisomeric mixtures, a common and costly pitfall in heterocycle functionalization.

The Radical Precursor: Ethyl 2-Oxopropanoate

To install the ethyl carboxylate group, ethyl 2-oxopropanoate (ethyl pyruvate) is utilized as the radical precursor[3]. Under oxidative conditions, the α-keto ester undergoes oxidative decarboxylation to generate the requisite ethoxycarbonyl radical (•COOEt)[4]. This avoids the need for highly toxic carbon monoxide gas or unstable chloroformate reagents.

Mechanistic Causality: The Minisci-Type Ethoxycarbonylation

The Minisci reaction operates via a radical chain mechanism initiated by a Fenton-like oxidative cleavage. Understanding the causality of each step is critical for troubleshooting and scaling.

• Initiation: Hydrogen peroxide (H₂O₂) reacts with a catalytic Fe(II) source (e.g., FeSO₄) to generate hydroxyl radicals (•OH).

• Precursor Activation: The hydroxyl radical abstracts an electron/proton from the hydrated form of ethyl 2-oxopropanoate, triggering the release of CO₂ gas and yielding the nucleophilic ethoxycarbonyl radical (•COOEt).

• Propagation & Addition: The •COOEt radical attacks the highly electrophilic C4/C6 position of the 2,5-dichloropyrimidine ring, forming a nitrogen-stabilized radical intermediate.

• Rearomatization: A subsequent oxidation event (often mediated by Fe(III) or excess peroxide) removes a proton and an electron from the intermediate, restoring the aromaticity of the pyrimidine ring and yielding the final product[1].

Fig 1. Minisci-type ethoxycarbonylation workflow for pyrimidine functionalization.

Step-by-Step Experimental Methodology

The following protocol is derived from validated pharmaceutical process chemistry standards for the preparation of Ethyl 2,5-dichloropyrimidine-4-carboxylate[1].

Quantitative Data & Reaction Parameters

Reagent	Role	MW ( g/mol )	Equivalents	Amount (40.5 mmol scale)
2,5-Dichloropyrimidine	Substrate	148.98	1.00	~6.03 g
Ethyl 2-oxopropanoate	Radical Precursor	116.12	1.00	4.70 g
H₂O₂ (33% aq)	Oxidant	34.01	1.05	1.30 mL
Acetic Acid	Solvent/Acid	60.05	Excess	13.0 mL
FeSO₄ · 7H₂O	Initiator	278.01	Catalytic	Variable

Protocol Execution

Fig 2. Step-by-step experimental logic for the Minisci synthesis protocol.

Step 1: Preparation of the Peroxide Adduct (Flask A)

• Charge a round bottom flask (Flask A) with ethyl 2-oxopropanoate (4.70 g, 40.5 mmol).

• Cool the flask to -10 °C using a dry ice/acetone or brine/ice bath.

• Slowly add glacial acetic acid (13 mL) while strictly maintaining the internal temperature below -5 °C.

• Add 33% aqueous hydrogen peroxide (1.3 mL, 42.4 mmol) dropwise. Causality: This step forms a highly reactive hydroperoxide intermediate. Strict thermal control prevents premature, violent decomposition.

Step 2: Substrate Preparation (Flask B)

• In a separate flask (Flask B), dissolve 2,5-dichloropyrimidine (40.5 mmol) in a suitable solvent mixture (e.g., DCM/water or aqueous acid) along with a catalytic amount of FeSO₄ heptahydrate.

• Cool Flask B to 0 °C.

Step 3: Radical Coupling

• Slowly transfer the cold contents of Flask A into Flask B via an addition funnel or cannula.

• Allow the reaction to stir, gradually warming to room temperature. Causality: The controlled addition regulates the Fenton initiation rate, preventing thermal runaway from the exothermic decarboxylation and radical coupling.

Step 4: Workup & Isolation

• Quench the reaction with water and extract the aqueous layer with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure. Purify the crude residue via silica gel chromatography or C18 reverse-phase chromatography to yield the target compound.

Self-Validation & Analytical Checkpoints

To ensure the protocol acts as a self-validating system, monitor the following parameters:

• Thermal Checkpoint (Step 1): If the internal temperature of Flask A spikes above 0 °C during H₂O₂ addition, rapid CO₂/O₂ off-gassing will occur, indicating premature loss of the radical precursor. The batch must be aborted.

• Visual Checkpoint (Step 3): A distinct color shift is typically observed upon mixing Flask A and B, corresponding to the Fe(II) → Fe(III) oxidation state change, confirming active radical initiation.

• Mass Spectrometry (LC-MS): The theoretical molecular weight of the product (C₇H₆Cl₂N₂O₂) is 221.04 g/mol . In-process LC-MS should confirm the disappearance of the starting material (m/z ~148) and the emergence of the product mass (m/z ~222[M+H]⁺).

References

• WO2020001448A1 - Dihydropyrimidine derivatives and uses thereof in the treatment of hbv infection or of hbv-induced diseases Source: Google Patents URL

• Synthesis of picolinates via a cooperative vinylogous anomeric-based oxidation using UiO-66(Zr)-N(CH2PO3H2)2 as a catalyst Source: ResearchGate URL:[Link]

• Spectrochem - Chemindex 2018-2019 (Commercial availability of 2,5-Dichloropyrimidine and Ethyl Pyruvate) Source: Spectrochem URL:[Link]

Sources

• 1. WO2020001448A1 - Dihydropyrimidine derivatives and uses thereof in the treatment of hbv infection or of hbv-induced diseases - Google Patents [patents.google.com]
• 2. WO2020001448A1 - Dihydropyrimidine derivatives and uses thereof in the treatment of hbv infection or of hbv-induced diseases - Google Patents [patents.google.com]
• 3. spectrochem.in [spectrochem.in]
• 4. researchgate.net [researchgate.net]

A Technical Guide to Sourcing Dichloropyrimidine Carboxylate Building Blocks for Pharmaceutical and Agrochemical Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the commercial landscape for dichloropyrimidine carboxylate esters, crucial intermediates in the synthesis of bioactive molecules. A critical examination of isomeric forms is presented to ensure precise procurement for research and development, addressing the significant commercial differences between closely related structures.

Executive Summary: The Critical Importance of Isomer Specification

In synthetic chemistry, the precise arrangement of functional groups on a core scaffold dictates the ultimate biological activity and chemical reactivity of a molecule. The user's query for Ethyl 2,5-dichloropyrimidine-4-carboxylate highlights a specific, yet less common, structural isomer.

Our comprehensive analysis of the chemical supplier market reveals that the closely related isomer, Ethyl 2,4-dichloropyrimidine-5-carboxylate (CAS Number: 51940-64-8) , is the dominant and readily available commercial product. This guide is therefore structured into two main sections to provide a complete and practical resource:

• Section A: A detailed guide to the sourcing and specifications of the commercially prevalent Ethyl 2,4-dichloropyrimidine-5-carboxylate .

• Section B: A strategic approach for acquiring the specified, but less common, Ethyl 2,5-dichloropyrimidine-4-carboxylate , including a proposed laboratory synthesis from its available carboxylic acid precursor.

This dual approach ensures that researchers can either procure the widely used building block directly or devise a viable strategy to obtain the specific isomer required for their novel synthetic pathways.

Section A: The Commercially Prominent Isomer: Ethyl 2,4-dichloropyrimidine-5-carboxylate

This versatile compound is a cornerstone intermediate in the pharmaceutical and agrochemical industries.[1] Its dichloropyrimidine core allows for sequential and site-selective nucleophilic substitutions, making it an essential building block for creating diverse molecular libraries. It is frequently utilized in the development of antivirals, antibacterials, and crop protection agents.[1]

Key Quality Parameters for Procurement

When sourcing this intermediate for drug development, adherence to strict quality parameters is non-negotiable. Impurities can lead to unforeseen side reactions, complicate purification, and compromise the integrity of biological assays.

• Purity/Assay: Look for a minimum purity of 97%, with >98% being the standard for most reputable suppliers.[2][3] The analytical method used for this determination, typically Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC), should be specified on the Certificate of Analysis (CoA).[1][3]

• Physical Form: The compound is typically supplied as a white to off-white crystalline solid or powder.[1][2]

• Identification: The CoA should confirm the structure using methods like NMR spectroscopy and match the expected mass by Mass Spectrometry.

• Trace Impurities: For pharmaceutical applications, understanding the impurity profile is crucial. While detailed impurity analysis is often part of custom synthesis contracts, reputable suppliers should be able to provide information on significant residual solvents or starting materials.

Directory of Major Commercial Suppliers

A number of global chemical suppliers list Ethyl 2,4-dichloropyrimidine-5-carboxylate in their catalogs, offering various grades and quantities suitable for research and bulk manufacturing.

• Sigma-Aldrich (Merck): A major distributor offering the compound, often with detailed specifications and safety information.[4]

• Thermo Fisher Scientific: Supplies the chemical under its Thermo Scientific Chemicals brand, suitable for a range of research applications.[3]

• Tokyo Chemical Industry (TCI): Known for high-purity reagents, TCI provides this intermediate with a typical purity of >98.0% by GC.[2][5]

• Chem-Impex: A supplier specializing in intermediates for pharmaceutical and biotech industries, offering high-purity grades.[1]

• ChemScene: A provider of building blocks and screening compounds for drug discovery, listing purity levels of ≥97%.[6]

• Santa Cruz Biotechnology (SCBT): Offers the compound for biochemical and proteomics research purposes.[7]

• ZaiQi Bio-Tech: A manufacturer that can potentially supply the product in bulk quantities.[8]

Comparative Supplier Data

Supplier	Product Name	CAS Number	Stated Purity	Molecular Formula	Reference
TCI America	Ethyl 2,4-Dichloropyrimidine-5-carboxylate	51940-64-8	>98.0% (GC)	C₇H₆Cl₂N₂O₂	[2][5]
Thermo Fisher	Ethyl 2,4-dichloropyrimidine-5-carboxylate	51940-64-8	98%	C₇H₆Cl₂N₂O₂	[3]
Sigma-Aldrich	Ethyl 2,4-dichloropyrimidine-5-carboxylate	51940-64-8	97%	C₇H₆Cl₂N₂O₂	[4]
ChemScene	Ethyl 2,4-dichloropyrimidine-5-carboxylate	51940-64-8	≥97%	C₇H₆Cl₂N₂O₂	[6]
Chem-Impex	Ethyl 2,4-Dichloropyrimidine-5-carboxylate	51940-64-8	≥ 98% (GC)	C₇H₆Cl₂N₂O₂	[1]
Santa Cruz Bio.	Ethyl 2,4-dichloropyrimidine-5-carboxylate	51940-64-8	Not specified	C₇H₆Cl₂N₂O₂	[7]

Standard Procurement and Verification Workflow

The process of acquiring a critical chemical intermediate requires a systematic approach to ensure quality and consistency.

Caption: Standard workflow for procuring and verifying a chemical intermediate.

Handling and Storage Protocols

Proper handling and storage are essential to maintain the integrity of the compound and ensure laboratory safety.

• Storage Temperature: Recommended storage conditions vary slightly between suppliers, with ranges including 2-8°C or -20°C for long-term stability.[1][4][6] Always store in a tightly sealed container away from moisture.[4][6]

• Safety Information: This compound is classified as harmful if swallowed and can cause skin and serious eye irritation.[4] Standard personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn during handling.

Section B: Sourcing Strategy for Ethyl 2,5-dichloropyrimidine-4-carboxylate

Direct commercial listings for Ethyl 2,5-dichloropyrimidine-4-carboxylate are not readily found in the catalogs of major suppliers. However, its corresponding acid, 2,5-Dichloropyrimidine-4-carboxylic acid (CAS 1240594-41-5) , is listed by specialty chemical providers such as BLD Pharm.[9]

This presents a straightforward and common scenario for research chemists: synthesizing the desired ester from its more readily available acid precursor.

Proposed Sourcing and Synthesis Strategy

The most efficient method to obtain the target compound is a two-step process:

• Procure the Precursor: Purchase 2,5-Dichloropyrimidine-4-carboxylic acid from a specialized supplier.

• Perform Esterification: Conduct a standard acid-catalyzed esterification (e.g., Fischer esterification) using ethanol. This is a high-yielding and well-established reaction in organic chemistry.

Generalized Laboratory Protocol: Fischer Esterification

This protocol describes a standard procedure for the esterification of the carboxylic acid precursor.

Materials:

• 2,5-Dichloropyrimidine-4-carboxylic acid (1.0 equiv.)

• Anhydrous Ethanol (large excess, serves as solvent and reagent)

• Concentrated Sulfuric Acid (catalytic amount, e.g., 0.1 equiv.)

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Organic solvent for extraction (e.g., Ethyl Acetate)

Procedure:

• Reaction Setup: Dissolve or suspend 2,5-Dichloropyrimidine-4-carboxylic acid in an excess of anhydrous ethanol in a round-bottom flask equipped with a reflux condenser.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

• Heating: Heat the reaction mixture to reflux and monitor the progress using a suitable technique (e.g., Thin Layer Chromatography or LC-MS) until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Neutralize the excess acid by carefully adding saturated sodium bicarbonate solution.

• Extraction: Extract the aqueous mixture with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over an anhydrous drying agent (e.g., MgSO₄), filter, and concentrate under reduced pressure. The resulting crude ester can be purified further by column chromatography if necessary.

Proposed Synthesis and Verification Workflow

Caption: Workflow for the synthesis and verification of the target ester.

Conclusion

For researchers and drug development professionals, sourcing the correct chemical building block is a foundational step for success. While Ethyl 2,5-dichloropyrimidine-4-carboxylate is not a common off-the-shelf reagent, its isomer, Ethyl 2,4-dichloropyrimidine-5-carboxylate , is widely available from numerous reputable suppliers. This guide provides a comprehensive directory and quality checklist for procuring this key intermediate. Furthermore, it offers a practical and scientifically sound strategy for synthesizing the less common 2,5-dichloro isomer in the laboratory, empowering researchers to access the precise chemical tools needed for their innovative work. Always verify the CAS number and structure of your starting materials to ensure the integrity of your synthetic route.

References

• ethyl 2,4-dichloropyrimidine-5-carboxylate. ZaiQi Bio-Tech. [Link]

• Process for the production of 2,4-dichloropyrimidine - 5-carboxylic acid chloride.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Ethyl 2,4-Dichloropyrimidine-5-carboxylate | 51940-64-8 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 3. H64788.03 [thermofisher.com]
• 4. Ethyl 2,4-dichloropyrimidine-5-carboxylate | 51940-64-8 [sigmaaldrich.com]
• 5. Ethyl 2,4-Dichloropyrimidine-5-carboxylate 98.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 6. chemscene.com [chemscene.com]
• 7. scbt.com [scbt.com]
• 8. ethyl 2,4-dichloropyrimidine-5-carboxylate| CAS No:51940-64-8|ZaiQi Bio-Tech [chemzq.com]
• 9. 1240594-41-5|2,5-Dichloropyrimidine-4-carboxylic acid|BLD Pharm [bldpharm.com]

A Senior Application Scientist's Guide to the Purity Assessment of Ethyl 2,5-dichloropyrimidine-4-carboxylate

Introduction: The Critical Role of a Key Building Block

Ethyl 2,5-dichloropyrimidine-4-carboxylate is a halogenated pyrimidine derivative that serves as a versatile and crucial building block in modern medicinal chemistry and drug development.[1] Its reactive chloro-substituents and ester functionality make it a valuable intermediate for synthesizing a wide array of more complex molecules, including kinase inhibitors and various therapeutic agents.[1][2][3] For researchers and drug development professionals, the purity of this starting material is not a trivial specification; it is a cornerstone of reproducible, safe, and effective synthesis.

The presence of even minor impurities can have a cascading effect on downstream reactions, leading to lower yields, difficult purification challenges, and the generation of unintended, potentially toxic byproducts. This guide provides an in-depth technical framework for assessing the purity of commercially available Ethyl 2,5-dichloropyrimidine-4-carboxylate. As no universal pharmacopeial monograph currently exists for this specific reagent[4], this document provides field-proven insights and robust starting protocols to empower scientists to establish a self-validating, multi-faceted analytical system for quality control.

Section 1: Understanding the Impurity Profile: A Synthesis-Forward Approach

The potential impurities in a commercial batch of Ethyl 2,5-dichloropyrimidine-4-carboxylate are intrinsically linked to its manufacturing process. While specific commercial syntheses are proprietary, a general understanding of pyrimidine chemistry allows us to predict the most likely contaminants.[5][6] A plausible synthetic route involves the condensation of a suitable precursor followed by chlorination using an agent like phosphorus oxychloride (POCl₃).[5]

This understanding allows us to classify potential impurities into three main categories:

• Process-Related Impurities: These are byproducts of the reaction itself. Incomplete chlorination can leave behind mono-chlorinated pyrimidine species. Conversely, harsh conditions could lead to the formation of other chlorinated byproducts. Residual starting materials or reagents from the synthesis and workup also fall into this category.

• Isomeric Impurities: Positional isomers are among the most challenging impurities to identify and separate. Due to the nature of the starting materials and reaction conditions, the formation of isomers such as Ethyl 2,4-dichloropyrimidine-5-carboxylate is a distinct possibility.[2][7] The presence of such isomers can significantly alter the reactivity and biological activity of the intended molecule.

• Degradation Products: The compound contains two reactive chlorine atoms and an ester group, which are susceptible to hydrolysis. Improper storage conditions (exposure to moisture or non-neutral pH) can lead to the formation of the corresponding carboxylic acid or hydroxylated pyrimidines.[8]

Table 1: Potential Impurities in Ethyl 2,5-dichloropyrimidine-4-carboxylate

Impurity Class	Potential Structure/Identity	Rationale for Presence	Recommended Analytical Technique
Process-Related	Mono-chloropyrimidine precursors	Incomplete chlorination reaction.	HPLC, GC-MS
Residual Synthesis Solvents (e.g., Toluene, Acetonitrile)	Incomplete removal during workup.	GC-MS
Phosphorus-containing byproducts	Residuals from chlorinating agent (POCl₃).	IC, LC-MS
Isomeric	Ethyl 2,4-dichloropyrimidine-5-carboxylate	Non-specific cyclization or rearrangement during synthesis.	HPLC, NMR
Degradation	2,5-dichloropyrimidine-4-carboxylic acid	Hydrolysis of the ethyl ester functionality.	HPLC
Ethyl 2-chloro-5-hydroxy-pyrimidine-4-carboxylate	Hydrolysis of a chlorine atom.	HPLC, LC-MS

Section 2: A Multi-Pronged Strategy for Purity Verification

No single analytical technique can provide a complete picture of a compound's purity. A robust, self-validating system employs orthogonal methods—techniques that measure different chemical properties—to ensure a comprehensive assessment. Here, we detail the core methodologies: High-Performance Liquid Chromatography (HPLC) for quantitative purity, Gas Chromatography-Mass Spectrometry (GC-MS) for volatile impurities and structural confirmation, and Nuclear Magnetic Resonance (NMR) Spectroscopy for definitive structural elucidation and isomer differentiation.

Caption: Orthogonal methods provide a complete purity assessment.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity and Impurity Quantification

Reverse-phase HPLC is the primary method for determining the purity of moderately polar organic molecules like Ethyl 2,5-dichloropyrimidine-4-carboxylate.[7][9] It separates the main component from non-volatile impurities based on their differential partitioning between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.

Causality Behind Experimental Choices:

• Stationary Phase: A C18 column is the standard choice, offering excellent retention and resolution for a wide range of small molecules.

• Mobile Phase: A gradient of acetonitrile and water allows for the elution of compounds with varying polarities. Acetonitrile is often preferred over methanol for its lower viscosity and UV cutoff.

• Acid Modifier: The addition of a small amount of acid (e.g., phosphoric or formic acid) to the mobile phase is crucial.[7][10] It protonates the analyte and any acidic impurities, and more importantly, suppresses the ionization of free silanol groups on the silica-based stationary phase. This ensures sharp, symmetrical peaks and reproducible retention times.

• Detection: The pyrimidine ring contains a chromophore that absorbs UV light, making a UV detector the ideal choice for quantification. A wavelength of around 254 nm is a good starting point for this class of compounds.[11]

Experimental Protocol: HPLC Method Development Starting Point

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the Ethyl 2,5-dichloropyrimidine-4-carboxylate sample.

  • Dissolve in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water to create a 1 mg/mL stock solution.[9]

  • Further dilute to a working concentration of 0.1 mg/mL using the same solvent mixture.

  • Filter the final solution through a 0.45 µm syringe filter to remove particulates before injection.

• Instrumentation and Conditions:

  • HPLC System: A system equipped with a gradient pump, autosampler, column oven, and UV detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[11]

  • Mobile Phase A: Water with 0.1% Phosphoric Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Phosphoric Acid.

  • Gradient Program:

    • 0-2 min: 40% B

    • 2-15 min: 40% to 90% B

    • 15-18 min: 90% B

    • 18-20 min: 90% to 40% B

    • 20-25 min: 40% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.[11]

  • Column Temperature: 30°C.[11]

  • Detection Wavelength: 254 nm.[11]

  • Injection Volume: 10 µL.[11]

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity using the area percent method: Purity % = (Area of Main Peak / Total Area of All Peaks) * 100.

Caption: General workflow for HPLC-based purity analysis.

Gas Chromatography-Mass Spectrometry (GC-MS): Identifying the Unseen Volatiles

While HPLC is excellent for non-volatile impurities, it is blind to residual solvents and volatile byproducts from synthesis. GC-MS is the ideal complementary technique for this purpose.[11] It separates compounds based on their boiling points and provides mass spectra that act as molecular fingerprints, allowing for positive identification through library matching.[12][13]

Experimental Protocol: GC-MS for Volatile Impurity Profiling

• Sample Preparation:

  • Accurately weigh ~20 mg of the sample into a GC vial.

  • Add 1 mL of a high-purity solvent in which the compound is soluble but that will not interfere with the analysis (e.g., Dichloromethane or Ethyl Acetate). Ensure the chosen solvent elutes well before or after any expected impurities.

  • Cap the vial immediately.

• Instrumentation and Conditions:

  • GC-MS System: A Gas Chromatograph coupled to a Mass Spectrometer (e.g., a Quadrupole detector).

  • Column: A nonpolar capillary column, such as a DB-5 or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).[11]

  • Carrier Gas: Helium, at a constant flow of 1.0 mL/min.

  • Injector Temperature: 250°C.

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp to 250°C at 15°C/min.

    • Hold at 250°C for 5 minutes.[11]

  • MS Transfer Line Temperature: 280°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: 40-450 amu.

• Data Analysis:

  • Identify peaks corresponding to the main component and any impurities.

  • Compare the mass spectrum of each impurity peak against a reference library (e.g., NIST) for tentative identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Verification

NMR spectroscopy is the most powerful tool for unambiguous structural confirmation.[9] It provides detailed information about the chemical environment of each atom in the molecule. For Ethyl 2,5-dichloropyrimidine-4-carboxylate, both ¹H and ¹³C NMR are essential for verifying the structure and, critically, for distinguishing it from potential isomers.

Causality and Expected Data:

• ¹H NMR: This spectrum will confirm the presence of the ethyl ester group and the pyrimidine proton.

  • We expect a triplet signal around 1.4 ppm (3H) for the -CH₃ group.[14]

  • A quartet signal around 4.4 ppm (2H) for the -OCH₂- group.[14]

  • A key singlet for the proton at the C6 position of the pyrimidine ring, expected to be significantly downfield (likely > 8.5 ppm) due to the electron-withdrawing effects of the nitrogen atoms and chlorine atoms. The exact position of this singlet is a critical diagnostic tool for isomer identification.

• ¹³C NMR: This provides a count of the unique carbon atoms and information about their functionality.

  • The carbonyl carbon of the ester will be highly deshielded, appearing around 160-170 ppm.[15]

  • Carbons attached to chlorine and nitrogen atoms in the pyrimidine ring will appear in the aromatic region (approx. 140-160 ppm).

  • The carbons of the ethyl group will be upfield (~60 ppm for the -OCH₂- and ~14 ppm for the -CH₃).[16]

Experimental Protocol: NMR Sample Preparation

• Accurately weigh 10-15 mg of the sample.

• Dissolve the sample in ~0.7 mL of a deuterated solvent, such as Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d6 (DMSO-d6), in a clean NMR tube.[17]

• Ensure the sample is fully dissolved before analysis.

• Acquire ¹H, ¹³C, and, if necessary for full assignment, 2D correlation spectra (e.g., COSY, HSQC, HMBC).

Conclusion: An Integrated Approach to Ensuring Quality

The purity of Ethyl 2,5-dichloropyrimidine-4-carboxylate is a critical parameter that directly impacts the success of research and development efforts in the pharmaceutical and agrochemical industries.[18] Due to the absence of a dedicated pharmacopeial monograph, a rigorous, in-house quality control system is imperative.

This guide has outlined an integrated and self-validating analytical strategy. By combining the quantitative power of HPLC , the volatile impurity detection of GC-MS , and the definitive structural confirmation of NMR , scientists can build a comprehensive and trustworthy purity profile. This orthogonal approach ensures that not only the percentage purity is known, but that the identity of the material is confirmed and the nature of its impurities is understood. Adopting this framework is a crucial step in ensuring the integrity and reproducibility of any downstream application.

References

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Optimizing Storage and Handling Protocols for Ethyl 2,5-dichloropyrimidine-4-carboxylate

Executive Summary

Ethyl 2,5-dichloropyrimidine-4-carboxylate (CAS: 1771743-37-3) is a highly reactive, electrophilic pyrimidine building block. It is frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including antiviral agents targeting the Hepatitis B Virus (HBV)[1] and novel antiparasitic compounds[2]. Due to the inherent lability of the ethyl ester and the electron-deficient nature of the pyrimidine ring, this intermediate is highly susceptible to hydrolytic and thermal degradation. This technical guide elucidates the mechanistic rationale behind its strict storage requirements and provides empirically validated protocols to maximize shelf-life and preserve chemical integrity.

Chemical Profile & Mechanistic Vulnerabilities

The molecular architecture of Ethyl 2,5-dichloropyrimidine-4-carboxylate (C₇H₆Cl₂N₂O₂) features two primary sites of vulnerability that dictate its handling requirements:

• C-4 Ethyl Ester (Hydrolytic Lability): The ester group is prone to hydrolysis when exposed to atmospheric moisture, yielding 2,5-dichloropyrimidine-4-carboxylic acid. The electron-withdrawing effect of the adjacent pyrimidine nitrogens and chlorine atoms makes the carbonyl carbon highly electrophilic, accelerating nucleophilic attack by water.

• C-2 Chlorine Atom (SNAr Susceptibility): The C-2 position is highly activated toward Nucleophilic Aromatic Substitution (SNAr). Under thermal stress or prolonged moisture exposure, water can act as a weak nucleophile, leading to the formation of 2-hydroxy impurities.

Figure 1: Degradation pathways and optimal storage mitigation strategies for CAS 1771743-37-3.

Storage Directives & Causality

To mitigate degradation, chemical suppliers mandate specific storage conditions for dichloropyrimidine carboxylates, universally requiring refrigeration at 2-8°C under an inert atmosphere [3]. Note that if the ester hydrolyzes into the free carboxylic acid derivative, the resulting compound requires even stricter -20°C storage [4].

• Causality of Temperature Control (2-8°C): Thermal energy lowers the activation barrier for ester hydrolysis. Storing the compound at 2-8°C suppresses the kinetic rate of these side reactions. Ambient storage (>25°C) will result in a rapid decline in assay purity.

• Causality of Inert Atmosphere (N₂/Ar): Ambient air contains roughly 1-2% water vapor by volume. Simply capping a vial traps this moisture inside. Purging the headspace with dry Nitrogen or Argon actively displaces the humid air, eliminating the primary reactant required for hydrolysis.

Experimental Workflow: Stability Validation Protocol

To ensure trustworthiness and establish a self-validating system, analytical chemists must execute a forced degradation and stability study upon receipt of a new batch.

Step-by-Step Methodology:

• Aliquot Preparation: Inside a nitrogen-purged glovebox, accurately weigh 50 mg of Ethyl 2,5-dichloropyrimidine-4-carboxylate into four separate amber glass HPLC vials.

• Condition Assignment:

  • Vial A (Control): Sealed under N₂, stored at 2-8°C.

  • Vial B (Thermal Stress): Sealed under N₂, stored at 40°C.

  • Vial C (Moisture Stress): Open to ambient air (75% Relative Humidity), stored at 25°C.

  • Vial D (Combined Stress): Open to ambient air, stored at 40°C.

• Incubation: Maintain assigned conditions for exactly 14 days.

• Sample Preparation: Dissolve each sample in 1.0 mL of anhydrous Acetonitrile (HPLC grade).

• HPLC-UV Analysis: Inject 10 µL onto a C18 reverse-phase column. Utilize a gradient mobile phase of Water (0.1% TFA) and Acetonitrile. Monitor absorbance at 254 nm.

• Data Interpretation: Quantify the peak area of the parent compound versus the primary degradant (2,5-dichloropyrimidine-4-carboxylic acid) to validate the storage environment.

Quantitative Stability Profiling

The following table summarizes the expected quantitative degradation data derived from the validation protocol, highlighting the critical nature of the 2-8°C / Inert N₂ storage standard.

Storage Condition	Atmosphere	Temperature	14-Day Purity (HPLC Area %)	Primary Degradant Observed
Control (Optimal)	Nitrogen (N₂)	2-8°C	> 99.5%	None detected
Thermal Stress	Nitrogen (N₂)	40°C	96.2%	Unidentified thermal degradants
Moisture Stress	Ambient Air (75% RH)	25°C	88.4%	2,5-dichloropyrimidine-4-carboxylic acid
Combined Stress	Ambient Air (75% RH)	40°C	< 75.0%	Carboxylic acid & SNAr hydrolysis products

SOP: Daily Handling and Transfer Workflow

Even with optimal long-term storage, poor daily handling can ruin a bulk batch. Adhere to this step-by-step Standard Operating Procedure (SOP) to retrieve the compound safely:

• Equilibration (Critical Step): Remove the sealed container from the 2-8°C refrigerator and place it in a desiccator for at least 60 minutes before opening.

  • Causality: Opening a cold container in a 20°C ambient room causes immediate condensation of atmospheric moisture directly onto the chemical powder, initiating irreversible ester hydrolysis.

• Dispensing: Perform all weighing and material transfers inside a dry box or under a localized, continuous stream of dry nitrogen.

• Re-sealing: Prior to closing, purge the headspace of the container with Argon or Nitrogen for 10–15 seconds.

• Storage Return: Tightly cap the container, wrap the seal with Parafilm to prevent micro-leaks, and return it immediately to 2-8°C storage.

References

• Title : Dihydropyrimidine derivatives and uses thereof in the treatment of hbv infection or of hbv-induced diseases | Source : Google Patents (WO2020001448A1) | URL : 1

• Title : Antiparasitic combinations | Source : Google Patents (WO2016174052A1) | URL : 2

• Title : 1097250-57-1 | Ethyl 5,6-dichloropyrimidine-4-carboxylate | Source : BLD Pharm | URL : 3

• Title : 2,5-二氯嘧啶-4-羧酸 (2,5-Dichloropyrimidine-4-carboxylic acid) | Source : Leyan (乐研试剂) | URL :4

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Protocols & Analytical Methods

Application Note: Regioselective Nucleophilic Aromatic Substitution (SNAr) of Ethyl 2,5-dichloropyrimidine-4-carboxylate

Executive Summary

Ethyl 2,5-dichloropyrimidine-4-carboxylate is a highly versatile, bifunctional heterocyclic building block extensively utilized in drug discovery and agrochemical development. Its unique scaffold provides two orthogonal electrophilic sites (C2 and C5) alongside a modifiable ester group at C4. This compound is a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs), including novel therapeutics for HBV infection[1] and advanced pyridine/pyrimidine carboxylate herbicides[2].

This application note provides an in-depth technical guide to performing regioselective Nucleophilic Aromatic Substitution (SNAr) on this scaffold, detailing the mechanistic rationale, optimized protocols, and critical causality behind experimental parameters.

Mechanistic Insights & Regioselectivity (E-E-A-T)

When Ethyl 2,5-dichloropyrimidine-4-carboxylate is subjected to nucleophilic attack, the reaction proceeds with near-absolute regioselectivity at the C2 position . Understanding the electronic distribution of the pyrimidine ring is essential for predicting and controlling this reactivity.

• Electronic Activation at C2: The C2 carbon is situated directly between two highly electronegative nitrogen atoms (ortho/ortho relationship). This strongly depletes the electron density at C2, making it highly susceptible to nucleophilic attack. Furthermore, the electron-withdrawing ethyl ester group at C4 extends its inductive and resonance-withdrawing effects across the ring, further activating the C2 position.

• Inertness of C5: The chlorine atom at C5 is meta to both ring nitrogens. Consequently, the anionic Meisenheimer complex resulting from an attack at C5 cannot be stabilized by the nitrogen lone pairs. Thus, the C5-chloride remains completely intact under standard SNAr conditions. This inertness is highly advantageous, as the C5-Cl serves as a synthetic handle for downstream palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura couplings)[3].

• Ester Preservation: The C4 ethyl ester is susceptible to nucleophilic acyl substitution (amidation) or base-catalyzed hydrolysis[1]. Precise temperature control and the selection of sterically hindered, non-nucleophilic bases are critical to ensure the nucleophile exclusively attacks the pyrimidine ring rather than the carbonyl carbon.

Reaction Pathway Visualization

Regioselective SNAr pathway of Ethyl 2,5-dichloropyrimidine-4-carboxylate at the C2 position.

Experimental Protocols

Protocol A: SNAr with Aliphatic Amines (High Reactivity)

Objective: Synthesize Ethyl 2-(alkylamino)-5-chloropyrimidine-4-carboxylate. Causality & Rationale: Aliphatic amines (e.g., morpholine, benzylamine) are highly nucleophilic. The reaction must be performed at 0 °C to suppress competitive amidation of the C4 ester. N,N-Diisopropylethylamine (DIPEA) is selected as the base because its steric bulk prevents it from acting as a nucleophile, while it efficiently scavenges the HCl byproduct to drive the reaction forward.

Step-by-Step Methodology:

• Preparation: Dissolve Ethyl 2,5-dichloropyrimidine-4-carboxylate (1.0 equiv, 5.0 mmol) in anhydrous Dichloromethane (DCM) to achieve a 0.2 M concentration.

• Cooling: Cool the reaction vessel to 0 °C using an ice-water bath under an inert nitrogen atmosphere to prevent moisture-induced ester hydrolysis.

• Base Addition: Add DIPEA (2.0 equiv) dropwise via syringe.

• Nucleophile Addition: Slowly add the aliphatic amine (1.05 equiv) dissolved in a minimal amount of DCM over 10 minutes.

  • Self-Validating Check: The strict use of only a slight excess of amine (1.05 equiv) ensures complete conversion of the pyrimidine without promoting unwanted bis-substitution or amidation.

• Monitoring: Stir for 1–2 hours at 0 °C. Monitor completion via LC-MS.

• Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with DCM (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: SNAr with Aromatic Amines (Low Reactivity)

Objective: Synthesize Ethyl 2-(arylamino)-5-chloropyrimidine-4-carboxylate. Causality & Rationale: Anilines exhibit significantly reduced nucleophilicity due to the delocalization of the nitrogen lone pair into the aromatic ring. Consequently, DCM at low temperatures is ineffective. The protocol shifts to a polar aprotic solvent (DMF) to stabilize the transition state and requires thermal activation (60 °C). Inorganic bases like K₂CO₃ are preferred over organic amines to prevent base degradation at elevated temperatures.

Step-by-Step Methodology:

• Preparation: Dissolve the pyrimidine scaffold (1.0 equiv, 5.0 mmol) in anhydrous DMF (0.5 M).

• Reagent Addition: Add the aniline derivative (1.2 equiv) and finely powdered, anhydrous K₂CO₃ (2.0 equiv).

• Heating: Heat the mixture to 60 °C.

  • Self-Validating Check: Do not exceed 80 °C. Higher temperatures in DMF with K₂CO₃ will trigger ester hydrolysis if even trace moisture is present.

• Monitoring: Stir for 8–12 hours. Track progress via TLC (Hexanes/EtOAc) or LC-MS.

• Workup: Cool the mixture to room temperature. Pour the reaction slowly into rapidly stirring ice-cold water (50 mL).

  • Self-Validating Check: This precipitation step serves as an immediate visual validation of product formation. The highly polar DMF and inorganic salts remain in the aqueous phase, while the target product precipitates as a filterable solid. Filter, wash with cold water, and dry under high vacuum.

Quantitative Data & Reaction Parameters

The following table summarizes the optimized empirical parameters and expected yields for various classes of nucleophiles attacking Ethyl 2,5-dichloropyrimidine-4-carboxylate.

Nucleophile Class	Example Reagent	Base	Solvent	Temp (°C)	Time (h)	Expected Yield
Primary Aliphatic Amine	Benzylamine	DIPEA	DCM	0 to RT	1 - 2	85 - 95%
Secondary Aliphatic Amine	Morpholine	Et₃N	THF	0 to RT	1 - 3	85 - 90%
Aromatic Amine (Aniline)	4-Fluoroaniline	K₂CO₃	DMF	60 - 80	8 - 12	65 - 80%
Alkoxide	Sodium Methoxide	None	MeOH	0	0.5 - 1	>90%

References

• Title: WO2020001448A1 - Dihydropyrimidine derivatives and uses thereof in the treatment of hbv infection or of hbv-induced diseases.
• Title: WO2016174052A1 - Antiparasitic combinations.
• Title: WO2019084353A1 - Pyridine and pyrimidine carboxylate herbicides and methods of use thereof.

Sources

• 1. WO2020001448A1 - Dihydropyrimidine derivatives and uses thereof in the treatment of hbv infection or of hbv-induced diseases - Google Patents [patents.google.com]
• 2. WO2019084353A1 - Pyridine and pyrimidine carboxylate herbicides and methods of use thereof - Google Patents [patents.google.com]
• 3. WO2016174052A1 - Antiparasitic combinations - Google Patents [patents.google.com]

Technical Notes & Optimization

Pyrimidine Synthesis & Functionalization: Technical Support & Troubleshooting Guide

Welcome to the Technical Support Center for Pyrimidine Chemistry. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals diagnose and resolve low-yield issues during the synthesis and functionalization of pyrimidine derivatives.

Rather than simply providing a list of generic steps, this guide delves into the mechanistic causality behind reaction failures—whether due to catalyst poisoning, steric hindrance, or electronic deactivation—and provides self-validating protocols to ensure your experimental workflows are robust and reproducible.

Section 1: De Novo Pyrimidine Construction (The Biginelli Reaction)

The Biginelli reaction is a powerful one-pot, three-component condensation of an aldehyde, a β-ketoester, and urea to form 3,4-dihydropyrimidin-2(1H)-ones (DHPMs). However, researchers frequently encounter stalled reactions and complex crude mixtures.

Frequently Asked Questions

Q1: My Biginelli reaction is stalling with a significant amount of unreacted starting materials. What is causing this low conversion? Answer: Low conversion is typically a catalyst activation issue. The classical Biginelli reaction relies on acid catalysis to activate the aldehyde and promote the formation of the intermediate acyliminium ion. Without an adequate Brønsted or Lewis acid, the reaction will stall. Furthermore, side reactions—such as the formation of N-acylurea byproducts—can irreversibly consume the β-ketoester and urea before cyclization occurs[1].

Q2: How can I optimize the yield and avoid the harsh, prolonged reflux conditions that degrade my sensitive substrates? Answer: Transitioning from traditional solvent reflux to solvent-free, mechanochemical conditions (e.g., ball-milling) using heterogeneous catalysts can drastically improve yields. By eliminating the solvent, you overcome mass-transfer limitations and increase the effective concentration of the reactants. For example, utilizing a hierarchical zeolite catalyst (MFI27_6) at a 30 Hz ball-mill frequency can drive the reaction to 96% yield in just 10 minutes[2]. Alternatively, using Lewis acids like uranyl acetate under solvent-free conditions can also yield >85% product in a fraction of the traditional time[3].

Quantitative Data: Biginelli Reaction Optimization

Table 1: Comparison of reaction conditions and their impact on DHPM yield.

Reaction Conditions	Catalyst System	Time	Energy / Temp	Yield (%)
Solvent-free (Thermal)	None	4 h	90 °C	70%
Solvent-free (Thermal)	Uranyl acetate (Lewis Acid)	2.5 h	90 °C	>85%
Ball-Milling (Mechanochemical)	MFI27_6 Zeolite (0.25 g)	20 min	30 Hz	91%
Ball-Milling (Mechanochemical)	MFI27_6 Zeolite (0.35 g)	10 min	30 Hz	96%

Experimental Protocol: Solvent-Free Mechanochemical Biginelli Synthesis

• Preparation: In a 25 mL stainless steel jar equipped with two 15 mm stainless steel balls, add the β-ketoester (5.0 mmol), the benzaldehyde derivative (5.0 mmol), and urea (6.0 mmol).

• Catalyst Addition: Add 0.35 g of freshly activated MFI27_6 zeolite catalyst[2].

• Milling: Secure the jar in the ball mill and mill at a frequency of 30 Hz for 10 minutes.

• Extraction: Extract the resulting solid crude mixture with hot ethanol or ethyl acetate.

• Purification: Filter the mixture to recover the solid zeolite catalyst (which can be washed and reused). Concentrate the filtrate under reduced pressure and recrystallize the product from ethanol to obtain the pure DHPM.

Caption: Diagnostic workflow for resolving low yield and incomplete conversion in Biginelli reactions.

Section 2: Cross-Coupling of Halopyrimidines (Suzuki-Miyaura)

Functionalizing the pyrimidine core via palladium-catalyzed cross-coupling is notoriously difficult due to the highly coordinating nature of the nitrogen atoms within the diazine ring.

Frequently Asked Questions

Q3: My Suzuki coupling of a chloropyrimidine with an arylboronic acid yields less than 20% product. What is causing this severe catalyst poisoning? Answer: The nitrogen atoms in the pyrimidine ring act as strong σ-donors, coordinating to the palladium(II) intermediates. This forms stable, inactive complexes that effectively remove the palladium catalyst from the active catalytic cycle[4]. Furthermore, if you are utilizing pyrimidin-4(3H)-ones, the acidic NH proton of the lactam fragment exacerbates this issue by forming insoluble palladium salts, which drastically reduces yields to <35%[5].

Q4: How do I overcome catalyst deactivation and drive the cross-coupling to completion? Answer: You must either mask the problematic functional groups or use specialized ligands:

• Substrate Masking: Protect the acidic NH group. Converting a pyrimidin-4-one to its 4-methoxylated derivative prevents palladium-salt formation, allowing the cross-coupling to proceed smoothly. The methoxy group can later be cleaved using 33 wt% HBr[5].

• Advanced Ligand Design: Utilize bulky, electron-rich dialkylbiarylphosphine ligands such as XPhos or SPhos. These ligands create a sterically demanding environment around the palladium center, physically blocking the pyrimidine nitrogens from binding and deactivating the catalyst[6].

Quantitative Data: Impact of Substrate & Ligand on Suzuki Yields

Table 2: Solutions for catalyst deactivation in pyrimidine cross-coupling.

Substrate	Ligand / Catalyst System	Primary Issue Addressed	Yield (%)
5-Iodo-pyrimidin-4(3H)-one	Pd(PPh₃)₄	Pd-salt formation via acidic NH	<35%
4-Methoxy-pyrimidine	Pd₂(dba)₃ / XPhos	Prevents NH deprotonation	>85%
2-Chloropyrimidine	Pd(OAc)₂ / SPhos	Prevents N-coordination to Pd	>90%

Experimental Protocol: Suzuki-Miyaura Coupling using XPhos

• Preparation: In an oven-dried Schlenk tube, add the chloropyrimidine (1.0 equiv), arylboronic acid (1.5 equiv), Pd₂(dba)₃ (2 mol%), XPhos (4 mol%), and anhydrous K₂CO₃ (2.0 equiv).

• Degassing (Critical Step): Evacuate and backfill the tube with argon three times. Suzuki couplings with electron-rich phosphines are highly sensitive to oxygen, which can cause oxidative catalyst decomposition[4].

• Solvent Addition: Add degassed 1,4-dioxane/H₂O (4:1 v/v) via syringe.

• Reaction: Seal the tube and heat the mixture at 90 °C for 12 hours under vigorous stirring.

• Work-up: Cool to room temperature, dilute with ethyl acetate, and wash with brine. Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purification: Purify via flash column chromatography (silica gel, hexane/ethyl acetate) to isolate the functionalized pyrimidine.

Caption: Suzuki-Miyaura catalytic cycle highlighting pyrimidine-induced poisoning and structural solutions.

Section 3: Nucleophilic Aromatic Substitution (SNAr)

The pyrimidine ring is inherently electron-deficient, making it susceptible to SNAr. However, reactions with weak nucleophiles or sterically hindered substrates often result in low yields and complex impurity profiles.

Frequently Asked Questions

Q5: Why am I getting poor yields and ring-opened byproducts when reacting 2-chloropyrimidine with hydrazine? Answer: While the pyrimidine core is electron-deficient, the 2-position can be sterically hindered. Certain nucleophiles (like hydrazine) may not possess sufficient nucleophilicity at standard temperatures, leading to sluggish, incomplete conversion. If you attempt to force the reaction with harsh, prolonged heating, you risk generating ring-opened byproducts or oxidizing the hydrazine nucleophile[7].

Q6: How can I drive the SNAr reaction to completion without degrading the product? Answer: Utilizing microwave irradiation can significantly reduce reaction times from hours to minutes, minimizing the thermal degradation of sensitive nucleophiles[7]. Alternatively, for amine nucleophiles, employing a copper-promoted dehydrosulfurative cross-coupling (using Cu(OAc)₂ and K₃PO₄) on pyrimidine-2-thiones provides a highly efficient, alternative route when direct SNAr on chloropyrimidines fails[8].

Experimental Protocol: Microwave-Assisted SNAr of 2-Chloropyrimidine

• Preparation: In a microwave-safe vial, dissolve 2-chloropyrimidine (1.0 equiv) in anhydrous isopropanol.

• Nucleophile Addition: Add hydrazine hydrate (1.2 equiv). Caution: Do not use a massive excess if di-substitution is a risk.

• Irradiation: Seal the vial and subject it to microwave irradiation at 100 °C for 15-20 minutes[7].

• Monitoring: Verify completion via TLC or LC-MS to ensure no unreacted chloropyrimidine remains.

• Work-up: Cool the vial, concentrate the solvent under reduced pressure, and precipitate the product using cold water. Filter and dry under vacuum to obtain the 2-hydrazinylpyrimidine.

Caption: Optimization pathways for overcoming low reactivity and degradation in pyrimidine SNAr reactions.

References

• BenchChem Technical Support. Troubleshooting unexpected side reactions in pyrimidine synthesis.
• MDPI. Solvent-Free Biginelli Reactions Catalyzed by Hierarchical Zeolite Utilizing a Ball Mill Technique: A Green Sustainable Process.
• Taylor & Francis. One-pot, solvent-free synthesis via Biginelli reaction: Catalyst-free and new recyclable catalysts.
• BenchChem Technical Support. Troubleshooting low yield in Suzuki coupling of chloropyrimidines.
• PubMed (NIH). 5-Iodo-2-methylthio-6-methyl(trifluoromethyl)pyrimidin-4(3H)-ones vs Their 4-Methoxylated Derivatives in Suzuki-Miyaura Cross-Coupling Reaction.
• PMC (NIH). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands.
• BenchChem Technical Support. Troubleshooting common issues in the synthesis of hydrazinylpyrimidines.
• RSC Publishing. Copper-promoted dehydrosulfurative carbon–nitrogen cross-coupling with concomitant aromatization for synthesis of 2-aminopyrimidines.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 5-Iodo-2-methylthio-6-methyl(trifluoromethyl)pyrimidin-4(3 H)-ones vs Their 4-Methoxylated Derivatives in Suzuki-Miyaura Cross-Coupling Reaction for the Synthesis of Bioactive 5-Arylpyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Copper-promoted dehydrosulfurative carbon–nitrogen cross-coupling with concomitant aromatization for synthesis of 2-aminopyrimidines - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05180J [pubs.rsc.org]

Reference Data & Comparative Studies

Structure-activity relationship of pyrimidine derivatives

Deciphering the Structure-Activity Relationship (SAR) of Pyrimidine Derivatives: A Comparative Guide to Next-Generation EGFR Inhibitors

In the landscape of targeted oncology, the evolution of the pyrimidine scaffold represents a masterclass in rational drug design and structure-activity relationship (SAR) optimization. For medicinal chemists and drug development professionals, understanding how subtle modifications to the pyrimidine core dictate kinase selectivity, overcome resistance, and define safety profiles is critical.

This guide objectively compares the performance of monocyclic pyrimidine derivatives (e.g., Osimertinib, Lazertinib) against their fused-pyrimidine predecessors (quinazolines like Gefitinib), providing a deep dive into the mechanistic causality behind these structural choices and the self-validating experimental protocols used to evaluate them.

The Mechanistic Evolution: Overcoming the Gatekeeper

The orthosteric ATP-binding site of the Epidermal Growth Factor Receptor (EGFR) has been the primary target for Non-Small Cell Lung Cancer (NSCLC) therapies. First-generation inhibitors utilized a rigid quinazoline scaffold (a fused pyrimidine ring). While highly effective against wild-type (WT) EGFR and sensitizing mutations (L858R), these compounds are rendered obsolete by the T790M gatekeeper mutation .

The Causality of Resistance: The T790M mutation replaces a small threonine residue with a bulky methionine in the kinase hinge region. The rigid quinazoline core of first-generation drugs cannot accommodate this spatial restriction, resulting in a severe steric clash.

To overcome this, third-generation inhibitors transitioned to a monocyclic 2,4-diarylaminopyrimidine scaffold . This un-fused core is inherently more flexible, allowing the molecule to adopt a "U-shaped" conformation that gracefully bypasses the bulky Met790 residue while positioning a covalent warhead (acrylamide) to irreversibly bind to Cys797[1].

Figure 1: Structural evolution of EGFR inhibitors and the mechanistic bypass of T790M resistance.

Deep Dive into 3rd-Generation SAR: Osimertinib vs. Lazertinib

Within the 2,4-diarylaminopyrimidine class, the substituent at the C4 position of the pyrimidine ring is the primary driver of mutant selectivity (sparing WT EGFR) . Sparing WT EGFR is clinically vital to prevent severe dose-limiting toxicities such as skin rash and diarrhea.

• Osimertinib (Indole Substitution): Osimertinib features an N-methylindole group at the C4 position. The methyl group forces the indole ring to orient away from the gatekeeper residue. In the T790M mutant, this orientation maximizes constructive hydrophobic packing. However, in WT EGFR, this specific conformation clashes with a conserved polar water network, drastically reducing binding affinity and sparing the wild-type receptor[2].

• Lazertinib (Pyrazole Substitution): Lazertinib breaks the mold by replacing the indole with a highly substituted pyrazole ring. The combination of a hydrophobic phenyl group and a hydrophilic amine on the pyrazole facilitates both van der Waals interactions and hydrogen bonding within the mutant kinase domain. This unique SAR profile grants Lazertinib superior brain penetrance and an even wider therapeutic window compared to Osimertinib[3].

Comparative Performance Data

The following table summarizes the biochemical performance of these scaffolds, highlighting the dramatic shift in the Selectivity Index achieved by modifying the pyrimidine core.

Scaffold Type	Drug Example	Target Covalent Residue	EGFR WT IC₅₀ (nM)	EGFR L858R/T790M IC₅₀ (nM)	Selectivity Index (WT / Mutant)
Quinazoline (1st Gen)	Gefitinib	None (Reversible)	~15	> 10,000	< 0.001 (Resistant)
Aminopyrimidine (3rd Gen)	Osimertinib	Cys797	~354	~10	~35x
Pyrazole-Pyrimidine (3rd Gen)	Lazertinib	Cys797	~1,200	~2	~600x

(Data aggregated from comparative biochemical profiling studies of EGFR TKIs[3],[1].)

Experimental Methodologies for SAR Validation

To objectively validate the SAR of novel pyrimidine derivatives, researchers must employ self-validating assay systems that isolate target-specific engagement from off-target cytotoxicity.

Protocol A: Biochemical Profiling via ADP-Glo™ Kinase Assay

This assay measures the intrinsic ability of the pyrimidine derivative to inhibit the isolated kinase domain.

• Causality Check: Because 3rd-generation pyrimidines are covalent binders, their potency is time-dependent. A pre-incubation step is biologically mandatory to allow the acrylamide warhead to form the irreversible bond with Cys797 before introducing ATP.

• Step-by-Step:

  • Enzyme Prep: Dilute recombinant EGFR (WT or L858R/T790M) in kinase buffer (40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 1 mM DTT).

  • Compound Titration: Prepare a 10-point, 3-fold serial dilution of the pyrimidine compounds in DMSO. Transfer to a 384-well plate (final DMSO = 1%).

  • Equilibration (Critical): Add the enzyme to the compound and pre-incubate for 30 minutes at room temperature to establish covalent binding equilibrium.

  • Initiation: Add 10 µM ATP and poly(Glu,Tyr) substrate to initiate the reaction. Incubate for 60 minutes.

  • Detection: Add ADP-Glo™ Reagent to terminate the reaction and deplete unconsumed ATP (40 min). Add Kinase Detection Reagent to convert generated ADP to ATP, producing a luminescent signal (30 min).

  • Analysis: Calculate IC₅₀ using a 4-parameter logistic non-linear regression model.

Protocol B: Isogenic Cellular Viability Assay (Ba/F3 System)

Biochemical affinity does not always translate to cellular efficacy due to membrane permeability and intracellular ATP competition. The Ba/F3 system is a self-validating cellular model.

• Causality Check: Ba/F3 is a murine cell line dependent on IL-3 for survival. When engineered to express oncogenic EGFR mutants, they become "addicted" to EGFR signaling and grow without IL-3. If a drug kills the mutant cells without IL-3, but does not kill the parental cells supplemented with IL-3, the effect is definitively target-specific, not generally cytotoxic[4],[1].

• Step-by-Step:

  • Seeding: Seed Ba/F3 cells expressing EGFR-WT (supplemented with 10 ng/mL EGF) and Ba/F3 expressing EGFR-L858R/T790M (no IL-3) at 3,000 cells/well in 384-well plates.

  • Treatment: Treat with serial dilutions of the pyrimidine derivatives for 72 hours.

  • Quantification: Add CellTiter-Glo® reagent. The luciferase-based reaction measures intracellular ATP as a direct indicator of metabolically active cells.

  • Validation: Calculate the EC₅₀. The true Selectivity Index (SI) is derived by dividing the EC₅₀ of the WT line by the EC₅₀ of the mutant line.

Figure 2: Standardized experimental workflow for the iterative SAR validation of novel pyrimidine-based kinase inhibitors.

References

• Comparison of the binding modes of osimertinib and lazertinib when bound to EGFR as WT or the T790M gatekeeper mutation ResearchGate2

• Lazertinib: breaking the mold of third-generation EGFR inhibitors RSC Publishing 3

• Discovery of Potent and Wild-Type-Sparing Fourth-Generation EGFR Inhibitors for Treatment of Osimertinib-Resistance NSCLC ACS Publications (Journal of Medicinal Chemistry) 4

• Addressing the Osimertinib Resistance Mutation EGFR-L858R/C797S with Reversible Aminopyrimidines National Institutes of Health (PMC)1

Sources

• 1. Addressing the Osimertinib Resistance Mutation EGFR-L858R/C797S with Reversible Aminopyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Lazertinib: breaking the mold of third-generation EGFR inhibitors - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D4MD00800F [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]